Cas no 2034283-03-7 (N,N-dimethyl-4-(2-phenylbutanamido)methylpiperidine-1-carboxamide)

• Product Name: N,N-dimethyl-4-(2-phenylbutanamido)methylpiperidine-1-carboxamide
• CAS No: 2034283-03-7
• MF: C₁₉H₂₉N₃O₂
• MW: 331.452464818954
• CID: 6213385
• PubChem ID: 121020455
• Update Time: 2025-06-13

N,N-dimethyl-4-(2-phenylbutanamido)methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-(2-phenylbutanamido)methylpiperidine-1-carboxamide
• N,N-dimethyl-4-[(2-phenylbutanoylamino)methyl]piperidine-1-carboxamide
• N,N-dimethyl-4-[(2-phenylbutanamido)methyl]piperidine-1-carboxamide
• N,N-dimethyl-4-((2-phenylbutanamido)methyl)piperidine-1-carboxamide
• 2034283-03-7
• F6539-2640
• AKOS026695928

• Inchi： 1S/C19H29N3O2/c1-4-17(16-8-6-5-7-9-16)18(23)20-14-15-10-12-22(13-11-15)19(24)21(2)3/h5-9,15,17H,4,10-14H2,1-3H3,(H,20,23)
• InChI Key： VOVYIMBPPMJNRB-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)N1CCC(CNC(C(C2C=CC=CC=2)CC)=O)CC1

Computed Properties

• Exact Mass: 331.22597718g/mol
• Monoisotopic Mass: 331.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Additional information on N,N-dimethyl-4-(2-phenylbutanamido)methylpiperidine-1-carboxamide

Recent Advances in the Study of N,N-dimethyl-4-(2-phenylbutanamido)methylpiperidine-1-carboxamide (CAS: 2034283-03-7)

N,N-dimethyl-4-(2-phenylbutanamido)methylpiperidine-1-carboxamide (CAS: 2034283-03-7) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperidine-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a subject of intense scientific inquiry.

The synthesis of N,N-dimethyl-4-(2-phenylbutanamido)methylpiperidine-1-carboxamide involves a multi-step process that ensures high yield and purity, as reported in recent patent filings. The compound's structural features, including the dimethylamino and phenylbutanamido moieties, contribute to its unique binding affinity and selectivity for specific biological targets. Recent in vitro and in vivo studies have demonstrated its efficacy in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia.

One of the most significant findings in recent research is the compound's ability to cross the blood-brain barrier (BBB) efficiently, a critical factor for CNS-targeted therapeutics. Pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with minimal off-target effects. These properties position N,N-dimethyl-4-(2-phenylbutanamido)methylpiperidine-1-carboxamide as a promising candidate for further preclinical and clinical development.

In addition to its CNS applications, recent investigations have explored the compound's potential in other therapeutic areas. For instance, preliminary data suggest that it may exhibit anti-inflammatory and analgesic properties, possibly through the modulation of cytokine production and inhibition of cyclooxygenase (COX) enzymes. These findings open new avenues for research into its use in chronic pain management and inflammatory diseases.

Despite these promising results, challenges remain in the development of N,N-dimethyl-4-(2-phenylbutanamido)methylpiperidine-1-carboxamide. Issues such as long-term safety, optimal dosing regimens, and potential drug-drug interactions require further investigation. Ongoing studies are addressing these questions through advanced animal models and early-phase clinical trials, with the aim of translating these findings into viable therapeutic options.

In conclusion, N,N-dimethyl-4-(2-phenylbutanamido)methylpiperidine-1-carboxamide (CAS: 2034283-03-7) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique pharmacological profile and versatile therapeutic potential underscore the importance of continued investigation. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics for CNS and inflammatory disorders.